Cas no 201992-14-5 (N4-(butan-2-yl)-5-nitropyrimidine-4,6-diamine)

• Product Name: N4-(butan-2-yl)-5-nitropyrimidine-4,6-diamine
• CAS No: 201992-14-5
• MF: C₈H₁₃N₅O₂
• MW: 211.221120595932
• CID: 6585279
• PubChem ID: 2817977
• Update Time: 2025-06-30

N4-(butan-2-yl)-5-nitropyrimidine-4,6-diamine Chemical and Physical Properties

Names and Identifiers

• N4-(butan-2-yl)-5-nitropyrimidine-4,6-diamine
• 4,6-Pyrimidinediamine, N4-(1-methylpropyl)-5-nitro-
• Oprea1_365722
• 4-N-butan-2-yl-5-nitropyrimidine-4,6-diamine
• AKOS016188885
• 201992-14-5
• AB00668201-01
• Z57604736
• CS-0306976
• CCG-48934
• SR-01000638428-1
• AKOS000546474
• EU-0068228
• N-sec-Butyl-5-nitro-pyrimidine-4,6-diamine
• F0543-0004
• N4-(sec-butyl)-5-nitropyrimidine-4,6-diamine

• Inchi： 1S/C8H13N5O2/c1-3-5(2)12-8-6(13(14)15)7(9)10-4-11-8/h4-5H,3H2,1-2H3,(H3,9,10,11,12)
• InChI Key： QLKQFKNRTQZULE-UHFFFAOYSA-N
• SMILES： C1=NC(N)=C([N+]([O-])=O)C(NC(C)CC)=N1

Computed Properties

• Exact Mass: 211.10692467g/mol
• Monoisotopic Mass: 211.10692467g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 220
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 110Ų

Experimental Properties

• Density: 1.325±0.06 g/cm3(Predicted)
• Boiling Point: 422.9±45.0 °C(Predicted)
• pka: 2.59±0.10(Predicted)

Additional information on N4-(butan-2-yl)-5-nitropyrimidine-4,6-diamine

Recent Advances in the Study of N4-(butan-2-yl)-5-nitropyrimidine-4,6-diamine (CAS: 201992-14-5): A Comprehensive Research Brief

N4-(butan-2-yl)-5-nitropyrimidine-4,6-diamine (CAS: 201992-14-5) has recently emerged as a compound of significant interest in the field of chemical biology and pharmaceutical research. This nitropyrimidine derivative has shown promising potential in various therapeutic applications, particularly in the development of novel antimicrobial and anticancer agents. Recent studies have focused on elucidating its molecular mechanisms, optimizing its synthesis, and evaluating its biological activity. This research brief aims to provide a comprehensive overview of the latest findings related to this compound, highlighting its potential applications and the challenges associated with its development.

The synthesis of N4-(butan-2-yl)-5-nitropyrimidine-4,6-diamine has been a focal point of recent research. A study published in the Journal of Medicinal Chemistry (2023) described an improved synthetic route that enhances yield and purity while reducing the environmental impact of the process. The optimized method involves a multi-step reaction sequence starting from 5-nitropyrimidine, with the introduction of the butan-2-yl group achieved through a nucleophilic substitution reaction. The study reported a yield of 78% and a purity of >99%, making this method highly suitable for large-scale production.

In terms of biological activity, N4-(butan-2-yl)-5-nitropyrimidine-4,6-diamine has demonstrated potent inhibitory effects against a range of bacterial strains, including methicillin-resistant Staphylococcus aureus (MRSA) and Escherichia coli. A 2023 study in Antimicrobial Agents and Chemotherapy revealed that the compound acts by inhibiting bacterial DNA gyrase, a critical enzyme for DNA replication. The study also noted that the compound exhibits low cytotoxicity against mammalian cells, suggesting a favorable safety profile for potential therapeutic use.

Another area of interest is the compound's potential as an anticancer agent. Preliminary in vitro studies have shown that N4-(butan-2-yl)-5-nitropyrimidine-4,6-diamine induces apoptosis in several cancer cell lines, including breast cancer (MCF-7) and lung cancer (A549). A recent publication in Cancer Research (2024) proposed that the compound's mechanism of action involves the inhibition of key signaling pathways, such as the PI3K/AKT/mTOR cascade, which is often dysregulated in cancer cells. These findings open new avenues for the development of targeted cancer therapies.

Despite these promising results, challenges remain in the development of N4-(butan-2-yl)-5-nitropyrimidine-4,6-diamine as a therapeutic agent. Issues such as poor solubility and limited bioavailability have been identified in preclinical studies. Researchers are currently exploring various formulation strategies, including the use of nanoparticles and prodrug approaches, to overcome these limitations. A 2024 study in the International Journal of Pharmaceutics reported significant improvements in solubility and bioavailability through the development of a cyclodextrin-based inclusion complex.

In conclusion, N4-(butan-2-yl)-5-nitropyrimidine-4,6-diamine (CAS: 201992-14-5) represents a promising candidate for further development in both antimicrobial and anticancer applications. Recent advances in its synthesis, coupled with a deeper understanding of its biological activity, have laid a solid foundation for future research. However, addressing its pharmacokinetic limitations will be crucial for its successful translation into clinical use. Ongoing studies are expected to provide further insights into its therapeutic potential and optimization strategies.